BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: GWP-042 in
High-Throughput Screening

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GWP-042

Cat. No.: B7647867

For Researchers, Scientists, and Drug Development Professionals

Introduction

GWP-042 is a potent inhibitor of mycobacterial alanine dehydrogenase (Ald), an enzyme
crucial for the survival of Mycobacterium tuberculosis. With a half-maximal inhibitory
concentration (IC50) of 0.21 pM, GWP-042 presents a promising candidate for the
development of novel anti-tubercular agents[1]. High-throughput screening (HTS)
methodologies are essential for the rapid evaluation of large compound libraries to identify new
chemical entities with similar or improved activity against this target. This document provides
detailed application notes and protocols for the utilization of GWP-042 as a reference
compound in HTS campaigns targeting mycobacterial alanine dehydrogenase.

GWP-042: Mechanism of Action and Target Pathway

GWP-042 exerts its antimicrobial effect by specifically inhibiting the activity of alanine
dehydrogenase (Ald). In Mycobacterium tuberculosis, Ald is a key enzyme in the metabolic
pathway of L-alanine. It catalyzes the reversible NAD+-dependent oxidative deamination of L-
alanine to pyruvate, ammonia, and NADH. This pathway is critical for the bacterium's nitrogen
metabolism and cell wall synthesis. Inhibition of Ald disrupts these essential processes, leading
to bacterial death.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Application Notes and Protocols: GWP-042 in High-
Throughput Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7647867#gwp-042-application-in-high-throughput-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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